Methyl 4-(oxiran-2-ylmethoxy)-1-phenylpyrazole-3-carboxylate

• IUPAC Name: methyl 4-(oxiran-2-ylmethoxy)-1-phenylpyrazole-3-carboxylate
• InChI: InChI=1S/C14H14N2O4/c1-18-14(17)13-12(20-9-11-8-19-11)7-16(15-13)10-5-3-2-4-6-10/h2-7,11H,8-9H2,1H3
• InChI Key: FZZDDTVBFJQTAT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C=C1OCC2CO2)C3=CC=CC=C3
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

The compound “Methyl 4-(oxiran-2-ylmethoxy)-1-phenylpyrazole-3-carboxylate” is an organic compound containing a pyrazole ring, a phenyl group, an oxirane (epoxide) group, and a carboxylate ester group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The pyrazole ring and phenyl group are aromatic and planar, while the oxirane group is a three-membered ring with significant ring strain.

Chemical Reactions Analysis

The oxirane group in the compound is highly reactive due to ring strain and can undergo ring-opening reactions with nucleophiles. The carboxylate ester group can also participate in various reactions such as hydrolysis, reduction, and transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylate ester group could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For example, if it’s used as a drug, it would interact with biological targets in the body. If it’s used as a reactant in a chemical reaction, its reactivity would be determined by its functional groups.